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Compound of Interest |

Compound Name: 4-(4-Chlorophenoxy)benzonitrile
CAS No.: 74448-92-3
Cat. No.: B1353062
. J

Operational Safety Guide: 4-(4-
Chlorophenoxy)benzonitrile

Executive Safety Summary

Compound: 4-(4-Chlorophenoxy)benzonitrile CAS Number: 74448-92-3 Synonyms: 4-
Chloro-4'-cyanodiphenyl ether Physical State: White crystalline powder (Melting Point: 84—-88
°C) Primary Hazard Class:Irritant / Harmful (Acute Toxicity Category 4)

Critical Directive: While classified as "Harmful" (Warning) rather than "Fatal" (Danger), this
compound contains a nitrile moiety. Upon metabolic processing or accidental hydrolysis, nitriles
can release cyanide ions, interfering with cellular respiration. Treat all exposures—specifically
ingestion or prolonged skin contact—with high priority.

Hazard Identification & Risk Assessment

The safety profile of 4-(4-Chlorophenoxy)benzonitrile is governed by two structural features:
the halogenated ether linkage (persistence/irritation) and the benzonitrile group (toxicity).
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Hazard Code Description Mechanism of Action

Systemic absorption. Nitriles

Harmful if swallowed, in may metabolize to release
H302 + H312 + H332 ] ] ) o
contact with skin, or inhaled. CN-~, inhibiting cytochrome ¢
oxidase.

Lipophilic nature allows
H315 Causes skin irritation.[1][2] penetration of the stratum

corneum, causing dermatitis.

) o Mechanical abrasion (crystals)
Causes serious eye irritation. o
H319 and chemical irritation of

[1](2]

mucous membranes.

Expert Insight: The melting point is relatively low (84-88 °C). Avoid storing near heat sources,
as phase changes can alter container pressure and increase spill risks. TCl recommends

storage below 15°C to maintain purity, though short-term room temperature handling is stable

[1].

Personal Protective Equipment (PPE) Matrix

The following PPE selection is based on the physical state of the compound during handling.

A. Hand Protection Strategy

Protocol: Do not rely on a single glove type for all workflows.

» Handling Solid Powder: Standard Nitrile Gloves (minimum 5 mil) are sufficient. The solid

does not permeate nitrile rapidly.

e Handling Solutions (Organic Solvents): The solvent dictates the PPE. If dissolved in
Dichloromethane (DCM), nitrile provides <5 minutes of protection. You must use Laminate
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(Silver Shield/Barrier) or PVA gloves.

B. Respiratory & Body Protection[4]

» Respiratory:
o Open Bench: Not recommended.
o Fume Hood: Mandatory for weighing and solubilization.
o Emergency/Spill: N95/P100 particulate respirator if dust is generated outside containment.

» Body: Lab coat (buttoned to neck). For scale-up (>10g), wear Tyvek sleeves to bridge the
gap between glove and coat.

C. PPE Summary Table[1][5]

Component Specification Rationale

Glasses with side shields are
) ) insufficient if fine dust
Eye Protection Chemical Safety Goggles )
becomes airborne due to

static.

Provides excellent dexterity
Gloves (Solid) Nitrile (0.11 mm /5 mil) and sufficient barrier against

solid particulates.

Example: If in Acetone ->
) Nitrile is okay. If in
Gloves (Solution) Chem-Key: Match Solvent )
DCM/Chloroform -> Laminate

required.

) Standard barrier. No exposed
Clothing Lab Coat + Long Pants ]
skin on legs/feet.

Operational Workflows
Experiment 1: Safe Weighing & Transfer
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Objective: Transfer solid 4-(4-Chlorophenoxy)benzonitrile without generating static-charged
dust.

» Preparation: Place the balance inside the chemical fume hood. If this is impossible, use a
localized powder containment hood.

 Static Control: Crystalline powders often carry static charge. Use an anti-static gun or ionizer
bar on the spatula and weighing boat before dispensing.

e Transfer:
o Tare the weighing boat.
o Transfer solid gently. Do not dump; pour slowly to minimize aerosolization.

o Self-Validation Step: Wipe the exterior of the stock bottle with a Kimwipe dampened in
ethanol before returning it to storage. If the wipe shows residue, your transfer technique
was too aggressive.

Experiment 2: Solubilization & Reaction Setup

Objective: Dissolving the compound for synthesis (e.g., nucleophilic substitution).
e Solvent Choice: The compound is soluble in organic solvents (Methanol, Ethyl Acetate).

o Addition Order: Add the solid to the flask first, then add the solvent. This prevents "splash-
back" of a concentrated solution onto gloves.

o Temperature Control: If heating is required (reflux), ensure the condenser water flow is active
before heating. Halogenated benzonitriles can emit toxic vapors (NOx, HCI, CN~) if
overheated to decomposition [2].

Waste Disposal Protocol

Proper disposal is critical due to the halogen content (Chlorine).

» Classification:Halogenated Organic Waste.
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e Segregation: Do not mix with non-halogenated solvents (e.g., pure acetone/ethanol waste) if
your facility separates them to reduce incineration costs.

» Labeling: Tag must explicitly state: "Contains Halogenated Organics" and "Nitrile / Cyanide
potential.”

o Container: High-density polyethylene (HDPE) or glass. Avoid metal containers if acidic
byproducts are present.

Safety Decision Logic (Visualization)

The following diagram illustrates the decision-making process for handling this compound
based on its state (Solid vs. Solution).
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Start: Handling 4-(4-Chlorophenoxy)benzonitrile

Determine Physical State

Solid / Powder Dissolved in Solvent

\

Check Solvent Type

PPE: Nitrile Gloves + Goggles

Control: Anti-Static Gun

Non-Halogenated
(e.g., Methanol)

Halogenated

Action: Weigh in Fume Hood (e.g., DCM)

PPE: Laminate/Silver Shield

PPE: Nitrile Gloves OK REQUIRED

Disposal: Halogenated Waste Stream

Click to download full resolution via product page
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Figure 1: Operational decision tree for selecting PPE and workflows based on the physical
state and solvent system.

References

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-4-4-chlorophenoxy-benzonitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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